Cas no 383137-41-5 (1-(2-Bromo-4-fluorophenyl)-1H-pyrrole)

• Product Name: 1-(2-Bromo-4-fluorophenyl)-1H-pyrrole
• CAS No: 383137-41-5
• MF: C₁₀H₇BrFN
• MW: 240.07168507576
• CID: 1090233
• PubChem ID: 36688015
• Update Time: 2025-10-29

1-(2-Bromo-4-fluorophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-fluorophenyl)-1H-pyrrole
• 1-(2-bromo-4-fluorophenyl)pyrrole
• MFCD02665224
• 383137-41-5
• DA-06274
• SB62392
• DTXSID80653179
• CS-0191783

• MDL： MFCD02665224
• Inchi： 1S/C10H7BrFN/c11-9-7-8(12)3-4-10(9)13-5-1-2-6-13/h1-7H
• InChI Key： XPKKSELXAGBMIA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N1C=CC=C1)F

Computed Properties

• Exact Mass: 238.97459g/mol
• Monoisotopic Mass: 238.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 4.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(2-Bromo-4-fluorophenyl)-1H-pyrrole

Introduction to 1-(2-Bromo-4-fluorophenyl)-1H-pyrrole (CAS No. 383137-41-5)

1-(2-Bromo-4-fluorophenyl)-1H-pyrrole, identified by its Chemical Abstracts Service (CAS) number 383137-41-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered considerable attention due to its structural versatility and potential applications in drug discovery. The compound features a pyrrole core substituted with a 2-bromo-4-fluorophenyl group, which introduces unique electronic and steric properties that make it a valuable scaffold for developing novel therapeutic agents.

The pyrrole ring, a five-membered aromatic heterocycle containing one nitrogen atom, is a fundamental structural motif in numerous biologically active molecules. Its ability to participate in hydrogen bonding and π-stacking interactions makes it an attractive component in medicinal chemistry. The presence of both bromine and fluorine atoms in the aromatic substituent further enhances the compound's potential as a pharmacophore. Bromine atoms are known to introduce electrophilic centers, facilitating further functionalization, while fluorine atoms can modulate metabolic stability, lipophilicity, and binding affinity.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 1-(2-bromo-4-fluorophenyl)-1H-pyrrole as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. Studies have demonstrated its utility in designing molecules with enhanced binding affinity to enzymes and receptors involved in cancer, inflammation, and infectious diseases. The 2-bromo-4-fluorophenyl moiety, in particular, has been shown to improve the solubility and bioavailability of drug candidates, making it a preferred choice for medicinal chemists.

In the context of oncology research, 1-(2-bromo-4-fluorophenyl)-1H-pyrrole has been investigated as a precursor for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By leveraging the structural features of this compound, researchers have synthesized derivatives that exhibit potent inhibitory activity against specific kinases. These derivatives have shown promise in preclinical studies, demonstrating efficacy in reducing tumor proliferation and inhibiting metastatic spread.

Additionally, the compound has been explored for its antimicrobial properties. The bromo and fluoro substituents are known to enhance the activity of antimicrobial agents by disrupting bacterial cell membranes and inhibiting essential metabolic pathways. Preliminary studies have indicated that certain derivatives of 1-(2-bromo-4-fluorophenyl)-1H-pyrrole exhibit significant antibacterial activity against multidrug-resistant strains. This finding underscores the compound's potential as a lead structure for developing novel antibiotics to combat emerging infectious diseases.

The synthesis of 1-(2-bromo-4-fluorophenyl)-1H-pyrrole typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the bromo and fluoro substituents can be achieved through halogenation reactions or nucleophilic aromatic substitutions. Advanced synthetic techniques such as cross-coupling reactions have also been employed to construct the pyrrole ring system efficiently. These synthetic strategies ensure high yield and purity, which are crucial for pharmaceutical applications.

The pharmacokinetic properties of 1-(2-bromo-4-fluorophenyl)-1H-pyrrole derivatives have been extensively studied to optimize their therapeutic efficacy. Metabolic stability is a critical factor determining a drug's bioavailability, and fluorine atoms are often incorporated to slow down metabolic degradation. Furthermore, computational studies have helped predict the pharmacokinetic behavior of these compounds before experimental validation, saving valuable time and resources in drug development pipelines.

In conclusion, 1-(2-bromo-4-fluorophenyl)-1H-pyrrole (CAS No. 383137-41-5) represents a promising scaffold for pharmaceutical innovation. Its unique structural features make it an ideal candidate for designing molecules with targeted biological activity. Ongoing research continues to uncover new applications for this compound, reinforcing its significance in modern drug discovery efforts. As our understanding of molecular interactions evolves, compounds like this will play an increasingly vital role in addressing complex diseases and improving patient outcomes.